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Compound of Interest

Compound Name: Fluoro(phenylthio)acetonitrile

Cat. No.: B142568 Get Quote

Essential Safety and Handling Guide for
Fluoro(phenylthio)acetonitrile
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal information for

Fluoro(phenylthio)acetonitrile (CAS RN: 130612-84-9). Adherence to these guidelines is

essential for ensuring laboratory safety and minimizing risk to personnel.

Hazard Summary
Fluoro(phenylthio)acetonitrile is a combustible liquid that is harmful if swallowed, inhaled, or

in contact with skin.[1][2] It is also known to cause skin and serious eye irritation.[1]

Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled (H302 + H312 + H332).[1][2]

Skin Corrosion/Irritation Causes skin irritation (H315).[1]

Eye Damage/Irritation Causes serious eye irritation (H319).[1]

Flammability Combustible liquid (H227).[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b142568?utm_src=pdf-interest
https://www.benchchem.com/product/b142568?utm_src=pdf-body
https://www.benchchem.com/product/b142568?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/F0464
https://www.tcichemicals.com/AT/en/p/F0464
https://www.tcichemicals.com/OP/en/p/F0464
https://www.tcichemicals.com/OP/en/p/F0464
https://www.tcichemicals.com/AT/en/p/F0464
https://www.tcichemicals.com/OP/en/p/F0464
https://www.tcichemicals.com/OP/en/p/F0464
https://www.tcichemicals.com/OP/en/p/F0464
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Fluoro(phenylthio)acetonitrile to prevent

exposure.

PPE Category Specification Rationale

Hand Protection

Nitrile gloves.[3][4][5] For

prolonged contact or splash

risk, consider heavy-duty nitrile

gauntlets.

Provides a barrier against skin

contact. Nitrile offers good

chemical resistance.[5][6][7]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is

required when there is a

significant risk of splashing.

Protects eyes from splashes

and vapors that can cause

serious irritation.

Skin and Body Protection

A flame-retardant lab coat

must be worn. Ensure it is fully

buttoned.

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

certified chemical fume hood.

Prevents inhalation of harmful

vapors.

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the essential steps for the safe handling of

Fluoro(phenylthio)acetonitrile.
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Workflow for Handling Fluoro(phenylthio)acetonitrile

Preparation

Handling

Cleanup & Disposal

1. Don Required PPE

2. Verify Fume Hood Operation

3. Assemble All Necessary Equipment

4. Dispense Chemical in Fume Hood

5. Perform Experimental Procedure

6. Securely Close Container

7. Decontaminate Work Area

8. Dispose of Waste

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for Fluoro(phenylthio)acetonitrile.
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Experimental Protocol:

Preparation:

Don all required PPE as specified in the table above.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Assemble all necessary glassware, reagents, and spill containment materials within the

fume hood.

Handling:

Carefully dispense the required amount of Fluoro(phenylthio)acetonitrile. Avoid

splashing.

Conduct the experimental procedure, keeping all materials within the fume hood.

Immediately and securely close the primary container after use.

Cleanup:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Dispose of all waste materials according to the disposal plan.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.

Emergency Procedures
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Exposure Scenario Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][2] Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air.[2] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.[8]

Disposal Plan
All waste containing Fluoro(phenylthio)acetonitrile must be treated as hazardous waste.

Liquid Waste: Collect in a designated, labeled, and sealed container. The container should

be stored in a secondary containment vessel in a well-ventilated area.

Solid Waste: Contaminated materials (e.g., gloves, absorbent pads) must be placed in a

sealed, labeled container.

Disposal: All waste must be disposed of through an approved hazardous waste disposal

facility.[1] Do not dispose of it down the drain or in regular trash. Follow all local, state, and

federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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